Cas no 2138048-26-5 (3-(5-chloro-2,2-dimethylcyclohexyl)-4-methyl-4H-1,2,4-triazole)

• Product Name: 3-(5-chloro-2,2-dimethylcyclohexyl)-4-methyl-4H-1,2,4-triazole
• CAS No: 2138048-26-5
• MF: C₁₁H₁₈ClN₃
• MW: 227.733721256256
• CID: 6432309
• PubChem ID: 165747499
• Update Time: 2025-07-17

3-(5-chloro-2,2-dimethylcyclohexyl)-4-methyl-4H-1,2,4-triazole Chemical and Physical Properties

Names and Identifiers

• EN300-1157411
• 3-(5-chloro-2,2-dimethylcyclohexyl)-4-methyl-4H-1,2,4-triazole
• 2138048-26-5

• Inchi： 1S/C11H18ClN3/c1-11(2)5-4-8(12)6-9(11)10-14-13-7-15(10)3/h7-9H,4-6H2,1-3H3
• InChI Key： LPWZNWMVYBQQPC-UHFFFAOYSA-N
• SMILES： ClC1CCC(C)(C)C(C2=NN=CN2C)C1

Computed Properties

• Exact Mass: 227.1189253g/mol
• Monoisotopic Mass: 227.1189253g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 30.7Ų

Additional information on 3-(5-chloro-2,2-dimethylcyclohexyl)-4-methyl-4H-1,2,4-triazole

Comprehensive Analysis of 3-(5-chloro-2,2-dimethylcyclohexyl)-4-methyl-4H-1,2,4-triazole (CAS No. 2138048-26-5)

The compound 3-(5-chloro-2,2-dimethylcyclohexyl)-4-methyl-4H-1,2,4-triazole (CAS No. 2138048-26-5) is a specialized heterocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the 1,2,4-triazole core and chloro-dimethylcyclohexyl substituent, make it a promising candidate for various applications. Researchers are particularly interested in its potential as a bioactive scaffold due to the versatility of triazole derivatives in drug discovery and crop protection formulations.

In recent years, the demand for novel triazole-based compounds has surged, driven by their broad-spectrum biological activities. The 5-chloro-2,2-dimethylcyclohexyl moiety in this molecule enhances its lipophilicity, potentially improving membrane permeability—a critical factor in drug development. Studies suggest that such chlorinated cyclohexyl triazoles may exhibit enhanced stability compared to non-halogenated analogs, addressing a key challenge in compound formulation.

The synthesis of CAS 2138048-26-5 typically involves multi-step organic reactions, with careful optimization required to achieve high yields. Current literature emphasizes green chemistry approaches in producing similar methyl-4H-1,2,4-triazole derivatives, reflecting the industry's shift toward sustainable methodologies. Analytical characterization using NMR, HPLC, and mass spectrometry confirms the structural integrity of this compound, with particular attention to the stereochemistry of the dimethylcyclohexyl group.

From a commercial perspective, 3-(5-chloro-2,2-dimethylcyclohexyl)-4-methyl-4H-1,2,4-triazole represents an important intermediate for specialty chemicals. Market analysts note growing interest in halogenated heterocycles for electronic materials, where their unique electronic properties find applications in organic semiconductors. The compound's chloro-substitution pattern may offer advantages in material science applications, though this remains an active area of investigation.

Regulatory considerations for CAS 2138048-26-5 follow standard chemical safety protocols, with proper handling required due to its organic nature. While not classified as hazardous under normal conditions, researchers emphasize the importance of evaluating novel triazole compounds through comprehensive toxicological studies. The scientific community continues to explore structure-activity relationships of such molecules, particularly focusing on how the dimethylcyclohexyl-triazole combination influences biological interactions.

Future research directions for this compound may explore its potential in addressing global challenges like antimicrobial resistance or sustainable agriculture. The structural flexibility of the 1,2,4-triazole ring allows for targeted modifications, making 2138048-26-5 a valuable building block for medicinal chemistry. As computational chemistry advances, virtual screening of similar chloro-cyclohexyl triazoles could accelerate discovery pipelines while reducing laboratory costs.

In conclusion, 3-(5-chloro-2,2-dimethylcyclohexyl)-4-methyl-4H-1,2,4-triazole exemplifies the innovation occurring in heterocyclic chemistry. Its dual pharmaceutical-agrochemical potential, combined with emerging materials applications, positions this CAS-registered compound as a molecule worth watching in scientific and industrial circles. Continued research will undoubtedly reveal new dimensions of its utility across multiple disciplines.